
Proper Disposal of Metharbital: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metharbital

Cat. No.: B129641 Get Quote

The proper disposal of metharbital, a Schedule III controlled substance, is a critical

component of laboratory safety and regulatory compliance.[1] Adherence to established

procedures is essential to prevent environmental contamination and diversion of this

substance. This guide provides step-by-step instructions for the safe and legal disposal of

metharbital in a research environment.

Immediate Safety and Handling
Metharbital, a barbiturate, presents potential health risks and is classified as very toxic to

aquatic life.[2] Researchers must handle this compound with appropriate personal protective

equipment, including gloves and safety glasses. In case of a spill, it should be collected using a

high-efficiency vacuum cleaner or wiped up, and the area should be washed. Avoid breathing

any dust from the compound.

Disposal Procedures for Metharbital
The disposal of metharbital, as a controlled substance, is strictly regulated by the Drug

Enforcement Administration (DEA). Standard laboratory practices such as disposal down the

sink or in regular trash are prohibited.[3]

Step 1: Segregation and Labeling

Expired, unwanted, or damaged containers of metharbital must be clearly labeled for disposal

(e.g., "EXPIRED - FOR DISPOSAL") and segregated from the active inventory within a secure
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and locked storage location.[3][4]

Step 2: Record Keeping

Meticulous record-keeping is mandatory. All disposals must be documented, and for

recoverable quantities, a DEA Form 41 must be completed.[3] The record should include the

drug name, strength, form, quantity, and date of destruction.[5]

Step 3: Disposal of Recoverable vs. Non-Recoverable Metharbital

Recoverable Quantities: Unused or expired metharbital that can be retrieved must be

transferred to a DEA-registered reverse distributor for destruction.[3][4] Your institution's

Environmental Health & Safety (EHS) office can facilitate this process.[6][7]

Non-Recoverable Quantities: Trace amounts of metharbital remaining in an "empty"

container (e.g., a vial that cannot be fully emptied by drawing with a syringe) are considered

non-recoverable.[3] These containers can typically be disposed of in a biohazard sharps

container.[3]

Step 4: Witnessed Destruction

The destruction of recoverable metharbital must be witnessed by at least two authorized

individuals, one of whom should be the DEA registrant or an authorized agent.[3] Some

institutions may also require a representative from the EHS department or a state drug control

inspector to be present.[8]

Quantitative Data Summary
Parameter Value Source

DEA Schedule III [1]

Aquatic Toxicity Very toxic to aquatic life [2]

Experimental Protocols
No experimental protocols for the disposal of metharbital were cited in the search results. The

disposal of controlled substances follows regulatory procedures rather than experimental ones.
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Metharbital Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

metharbital in a laboratory setting.
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Metharbital Identified for Disposal

Is the metharbital recoverable?

Log disposal of empty container

No

Segregate and label for disposal

Yes

Dispose of container in sharps/biohazard waste

Disposal Process Complete

Contact Environmental Health & Safety (EHS)

Complete DEA Form 41

Witnessed Destruction (2+ authorized persons)

Transfer to Reverse Distributor via EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of metharbital.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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